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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B1352304

Disperse Red 17, a monoazo dye, is a synthetic colorant widely used in the textile and
cosmetic industries. Its chemical structure, characterized by a single azo bond (-N=N-), places
it in the azo class of dyes. This technical guide provides a comprehensive overview of
Disperse Red 17, focusing on its chemical properties, synthesis, applications, and
toxicological profile, with a particular emphasis on experimental methodologies and metabolic
pathways relevant to researchers, scientists, and drug development professionals.

Chemical and Physical Properties

Disperse Red 17 is an organic compound with the chemical formula C17H20N40a.[1] It is
characterized by its red color and is sparingly soluble in water but soluble in organic solvents
such as ethanol and acetone.[2] The dye's properties are summarized in the table below.
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Property Value Reference

2-((2-Hydroxy-ethyl)-(3-methyl-
Chemical Name 4-(4-nitro-phenylazo)-phenyl)- [3]

amino)-ethanol

CAS Number 3179-89-3 [4]
Molecular Weight 344.37 g/mol [2]
Molecular Formula C17H20N404

Reddish-brown crystals or

Appearance

powder
Solubility Soluble in ethanol and acetone
Melting Point 150-152 °C

Synthesis of Disperse Red 17

The synthesis of Disperse Red 17 involves a two-step diazotization and coupling reaction.
While specific industrial synthesis protocols are proprietary, the general methodology can be
outlined based on the synthesis of structurally similar azo dyes.

Experimental Protocol: Synthesis

Step 1: Diazotization of 4-Nitrobenzenamine

o Dissolve 4-Nitrobenzenamine in an acidic solution (e.g., hydrochloric acid or sulfuric acid) at
a low temperature (0-5 °C).

e Slowly add a solution of sodium nitrite (NaNOz2) to the cooled 4-Nitrobenzenamine solution
with constant stirring.

» The reaction produces a diazonium salt solution. The presence of excess nitrous acid can be
monitored using starch-iodide paper.

Step 2: Coupling Reaction
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Prepare a solution of the coupling component, N,N-bis(2-hydroxyethyl)-3-
methylbenzenamine, in an appropriate solvent.

Slowly add the previously prepared diazonium salt solution to the coupling component
solution, maintaining a low temperature and constant stirring.

The azo coupling reaction occurs, resulting in the formation of Disperse Red 17 as a colored

precipitate.

The precipitated dye is then filtered, washed with water to remove any unreacted starting
materials and byproducts, and dried.
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Synthesis Workflow of Disperse Red 17

N,N-bis(2-hydroxyethyl)-3-methylbenzenamine ﬁ
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Dermal Absorption Experimental Workflow (OECD 428)
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Mount in Diffusion Cell
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Apply Test Substance

Sample Receptor Fluid

Analyze by HPLC
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Metabolic Pathway of Disperse Red 17

Reductive Cleavage

N,N-bis(2-hydroxyethyl)-3-methyl-p-phenylenediamine

-
>
Disperse Red 17 Azo Reductase
p-nitroaniline

Reductive Cleavage
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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